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Compound of Interest

Compound Name: Methyl 2,6-dimethylbenzoate

Cat. No.: B077073 Get Quote

Essential Safety and Handling Guide for Methyl
2,6-dimethylbenzoate
This guide provides crucial safety, handling, and disposal information for Methyl 2,6-
dimethylbenzoate, tailored for researchers, scientists, and drug development professionals.

Following these procedures will help ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Methyl 2,6-dimethylbenzoate, a comprehensive PPE strategy is essential to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Protection Type Recommended Equipment Specification/Standard

Eye and Face Protection
Chemical safety goggles and a

face shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1]

Hand Protection
Chemically resistant,

impervious gloves

Inspect gloves prior to use.[2]

Recommended materials for

similar esters include Butyl,

Nitrile, Polyvinyl Alcohol, and

Viton with >8-hour

breakthrough time.[3]

Body Protection
Protective work clothing,

coveralls, or a lab coat

A complete suit protecting

against chemicals should be

selected based on the

concentration and amount of

the dangerous substance at

the specific workplace.[2] For

similar esters, Tychem® F, BR,

LV, Responder®, and TK offer

>8-hour breakthrough.[3]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator

Required if exposure limits are

exceeded, if irritation is

experienced, or in case of

inadequate ventilation.[1][4]

For nuisance exposures, a

type N95 (US) or type P1 (EN

143) dust mask may be used.

[5]

Physical and Chemical Properties
While specific quantitative data for Methyl 2,6-dimethylbenzoate is limited, the properties of

the closely related compound Methyl Benzoate are provided below for reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC126345000&productDescription=METHYL+BENZOATE%2C+99%25+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1410023010_MethylBenzoate-CASNO-93-58-3-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1230.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1410023010_MethylBenzoate-CASNO-93-58-3-MSDS.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1230.pdf
https://www.fishersci.com/store/msds?partNumber=AC126345000&productDescription=METHYL+BENZOATE%2C+99%25+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.gpcsilicones.com/sites/default/files/data-sheets/sds/GP-6_C-3121_SDS_English_07-22-2021.PDF
https://www.benchchem.com/pdf/Methyl_2_methyl_6_nitrobenzoate_safety_and_handling_guidelines.pdf
https://www.benchchem.com/product/b077073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value (for Methyl Benzoate)

Molecular Formula C₁₀H₁₂O₂ (for Methyl 2,6-dimethylbenzoate)[6]

Molecular Weight
164.20 g/mol (for Methyl 2,6-dimethylbenzoate)

[6]

Appearance Colorless, oily liquid[3]

Odor Pleasant, fruity[3]

Boiling Point 302°F (150°C)[3]

Flash Point 181°F (83°C)[3]

Specific Gravity 1.1 (water = 1)[3]

Water Solubility Very slightly soluble[3]

First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air at once.[7]

If breathing has stopped or is irregular, provide

artificial respiration and seek immediate medical

assistance.[7][8]

Skin Contact

Immediately remove all contaminated clothing.

[8] Wash the affected skin with large amounts of

soap and water.[3][7] If skin irritation persists,

get medical advice/attention.[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids apart.[8]

[9] Remove contact lenses if present and easy

to do.[8][9] Continue rinsing and seek medical

attention.[9]

Ingestion

Do NOT induce vomiting.[8] Rinse mouth with

water (only if the person is conscious).[8] Call a

POISON CENTER or doctor/physician if you

feel unwell.[9]

Operational Plan: Safe Handling Protocol
A systematic approach to handling Methyl 2,6-dimethylbenzoate is crucial for laboratory

safety.

Experimental Workflow Diagram
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Workflow for safely handling Methyl 2,6-dimethylbenzoate.
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Step-by-Step Protocol:

Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Gather PPE: Collect all necessary personal protective equipment as outlined in the PPE

table above.[4]

Prepare Work Area: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood.[8] Have a spill kit readily accessible.

Handling:

Chemical Handling: Avoid contact with skin, eyes, and clothing.[4] Do not breathe vapors

or mist.[4]

Safe Practices: Keep away from heat, sparks, and open flames.[1] Do not eat, drink, or

smoke in the work area.[8] Wash hands thoroughly after handling.[8]

Spill Management:

Minor Spills: For small spills, absorb the liquid with an inert material such as vermiculite,

dry sand, or earth and place it into a sealed container for disposal.[3]

Major Spills: In the event of a large spill, evacuate the area and ensure adequate

ventilation.[5]

Disposal Plan
Proper disposal of Methyl 2,6-dimethylbenzoate and its containers is imperative to prevent

environmental contamination.

Waste Disposal: Dispose of the chemical and any contaminated materials in an approved

waste disposal plant.[9] Waste must be separated into categories that can be handled by

local or national waste management facilities.[8] Do not empty into drains or release into the

environment.[8]
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Container Disposal: Handle contaminated containers in the same way as the substance

itself.[8] Completely emptied packages can be recycled.[8]

Emergency Response Logic
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Logical workflow for emergency response to a chemical incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cdhfinechemical.com [cdhfinechemical.com]

3. nj.gov [nj.gov]

4. gpcsilicones.com [gpcsilicones.com]

5. benchchem.com [benchchem.com]

6. chemscene.com [chemscene.com]

7. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

8. chemos.de [chemos.de]

9. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling Methyl 2,6-
dimethylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077073#personal-protective-equipment-for-handling-
methyl-2-6-dimethylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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